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Compound of Interest

3-Amino-5-methylthio-1H-1,2,4-
Compound Name: )
triazole

Cat. No.: B1266240

An In-depth Technical Guide to 3-Amino-5-methylthio-1H-1,2,4-triazole

This technical guide provides a comprehensive overview of the physicochemical properties,
potential synthesis, and diverse applications of 3-Amino-5-methylthio-1H-1,2,4-triazole,
tailored for researchers, scientists, and professionals in drug development.

Core Physicochemical Properties

3-Amino-5-methylthio-1H-1,2,4-triazole is a heterocyclic compound with the chemical formula
Cs3HesN4S.[1] It typically appears as a white to off-white crystalline powder.[1] This compound
serves as a versatile building block in the synthesis of various biologically active molecules.[1]

[2]

Quantitative Data Summary

The following table summarizes the key physicochemical properties of 3-Amino-5-methylthio-
1H-1,2,4-triazole.
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Property Value Source(s)
Molecular Formula C3HeNaS [11[3]
Molecular Weight 130.17 g/mol [4]

CAS Number 45534-08-5 [1][3]
Melting Point 130-133 °C (lit.) [31[5]
Boiling Point 393.7+25.0 °C (Predicted) [3]

pKa 10.24+0.40 (Predicted) [1]

Water Solubility Very faint turbidity [11[3]
Appearance White to off-white crystalline 0]

powder

Experimental Protocols

While specific, detailed experimental protocols for the synthesis of 3-Amino-5-methylthio-1H-
1,2,4-triazole are not readily available in the public domain, a general methodology can be
inferred from the synthesis of related 1,2,4-triazole derivatives. The synthesis of 3-amino-1,2,4-
triazoles often involves the cyclization of substituted hydrazinecarboximidamide derivatives.[6]
A plausible synthetic route for 3-Amino-5-methylthio-1H-1,2,4-triazole could involve the
reaction of a thiosemicarbazide precursor with a methylating agent, followed by cyclization.

A representative, generalized protocol for the synthesis of similar 3-amino-1,2,4-triazoles is
described as follows: A mixture of a suitable precursor, such as a substituted hydrazine, is
stirred in a solvent like anhydrous acetonitrile.[6] The reaction mixture is then concentrated,
and a cyclizing agent is added before heating in a sealed tube.[6] Purification is typically
achieved through filtration and column chromatography.[6]

Applications and Biological Significance

3-Amino-5-methylthio-1H-1,2,4-triazole is a compound with a wide range of applications
across various scientific and industrial sectors.[1][2] Its versatile chemical structure allows it to
be a key intermediate in the development of new products.
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Pharmaceutical and Agrochemical Uses

In the pharmaceutical industry, this compound is a valuable building block for synthesizing a
variety of therapeutic agents, including antifungal and antitumor drugs.[1][2] The 1,2,4-triazole
ring is a core component of many established medications.[7] Its derivatives have shown a
broad spectrum of biological activities.[7][8]

In agriculture, it is utilized as a plant growth regulator, where it can promote root development,
enhance stress tolerance, and ultimately improve crop yield.[1][2] It also serves as an
intermediate in the synthesis of fungicides and herbicides.[2]

Material Science and Other Applications

Beyond its biological applications, 3-Amino-5-methylthio-1H-1,2,4-triazole has shown
potential as a corrosion inhibitor and as a ligand in catalytic reactions.[1] It is also used as an
efficient electrolyte additive in dye-sensitized solar cells.[5][9]

Visualized Workflows and Relationships

To better illustrate the processes and applications related to 3-Amino-5-methylthio-1H-1,2,4-
triazole, the following diagrams are provided.
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Caption: A generalized experimental workflow for the synthesis and characterization.
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Caption: Diverse applications of 3-Amino-5-methylthio-1H-1,2,4-triazole.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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methylthio-1h-1-2-4-triazole]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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